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Compound of Interest

Compound Name: 3-Methyltetrahydrofuran

Cat. No.: B083541

CAS Number: 13423-15-9
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3-Methyltetrahydrofuran
(3-MeTHF), a versatile and increasingly important solvent in the fields of chemical synthesis
and drug development. This document details its physicochemical properties, safety
information, synthesis protocols, and key applications, with a focus on its role as a green
alternative to traditional solvents.

Physicochemical and Safety Properties

3-Methyltetrahydrofuran (3-MeTHF) is a cyclic ether that is gaining popularity as a more
environmentally friendly substitute for solvents like tetrahydrofuran (THF) and diethyl ether.[1]
Its physical and chemical characteristics, along with critical safety data, are summarized below.

Physicochemical Properties of 3-Methyltetrahydrofuran

The following table outlines the key physicochemical properties of 3-MeTHF.
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Property Value Reference
CAS Number 13423-15-9 [2]
Molecular Formula CsH100 [2]
Molecular Weight 86.13 g/mol [2]
Appearance Colorless liquid [1]
Boiling Point 89 °C [3]
Melting Point -136 °C

Density 0.87 g/cm?3 [1]
Refractive Index 141

Solubility in Water Good [1]
logP (Octanol/Water) 1.1

Safety and Hazard Information

3-MeTHF is a flammable liquid and requires careful handling. The pertinent safety information
is provided in the table below.
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o GHS Classification and
Hazard Identification . Reference
Precautionary Statements

Pictograms Danger [2][4]

H225: Highly flammable liquid
and vapor. H314: Causes

Hazard Statements severe skin burns and eye [2][4]
damage. H336: May cause

drowsiness or dizziness.

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. No smoking. P233:
Keep container tightly closed.
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
Precautionary Statements P305+P351+P338: IF IN [4]
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P403+P235:
Store in a well-ventilated

place. Keep cool.

Flash Point -11 °C

Incompatible Materials Strong oxidizing agents [5]

Synthesis of 3-Methyltetrahydrofuran

Several synthetic routes to 3-Methyltetrahydrofuran have been developed, often with the goal
of utilizing renewable feedstocks. One prominent method involves a two-step hydrogenation
process starting from alpha-methylene-gamma-butyrolactone.

Synthesis Workflow Diagram
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The following diagram illustrates a common synthetic pathway to 3-Methyltetrahydrofuran.

Step 1: Hydrogenation Step 2: Hydrogenation

Ha, Catalyst (e.g., Pd, Ru) Ha, Catalyst (e.g., metal)

90-250 °C, 4.0-8.0 MP: 100-250 °C, 8.0-10.0 MP:
alpha-methylene-gamma-butyrolactone = P 2-methyl-gamma-butyrolactone a 3-Methyltetrahydrofuran

Click to download full resolution via product page

Caption: Synthesis of 3-MeTHF via a two-step hydrogenation process.

Experimental Protocol: Two-Step Hydrogenation of
alpha-methylene-gamma-butyrolactone

This protocol is a general representation based on patented synthesis methods.[3]
Step 1: Synthesis of 2-methyl-gamma-butyrolactone

o Catalyst and Reactant Loading: In a high-pressure reactor, a suitable catalyst (e.g.,
palladium on carbon) is loaded along with the starting material, alpha-methylene-gamma-
butyrolactone.

e Reaction Conditions: The reactor is purged and pressurized with hydrogen to a pressure of
4.0 to 8.0 MPa. The reaction mixture is heated to a temperature between 135°C and 165°C.

[3]

e Monitoring and Completion: The reaction is monitored for the consumption of hydrogen and
the formation of 2-methyl-gamma-butyrolactone, typically by gas chromatography (GC).

« |solation: Upon completion, the catalyst is filtered off, and the resulting 2-methyl-gamma-
butyrolactone is purified, usually by distillation.

Step 2: Synthesis of 3-Methyltetrahydrofuran
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e Reactant Loading: The purified 2-methyl-gamma-butyrolactone from Step 1 is charged into a
high-pressure reactor with a second hydrogenation catalyst.

e Reaction Conditions: The reactor is pressurized with hydrogen to a pressure of 8.0 to 10.0
MPa and heated to a temperature between 215°C and 250°C.[3]

» Monitoring and Completion: The progress of the reaction to form 3-Methyltetrahydrofuran
is monitored by GC.

 Purification: After the reaction is complete, the catalyst is removed by filtration, and the final
product, 3-Methyltetrahydrofuran, is purified by distillation.

Applications in Research and Development

3-Methyltetrahydrofuran has emerged as a valuable solvent in various areas of chemical
research and drug development, primarily due to its favorable properties as a "green" solvent.

Logical Relationship of 3-MeTHF's Advantages and
Applications

The following diagram illustrates the relationships between the advantageous properties of 3-
MeTHF and its primary applications.
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Properties of 3-MeTHF

Renewable Feedstock Origin Higher Boiling Point than THF Reduced Peroxide Formation vs. THF Good Solvent for Organometallics
Advantages
\4 \ \ \i
Greener Alternative — Wider Operating Temperature Improved Safety — Effective Reaction Medium
Applications
\ \ A\ \4
Green Chemistry P API Synthesis & Purification Grignard Reactions |<#— Metal-Catalyzed Cross-Coupling
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Caption: Advantages and applications of 3-MeTHF.

Key Application Areas

e Green Chemistry: Derived from renewable resources such as levulinic acid, 3-MeTHF is
considered a more sustainable solvent compared to petroleum-derived ethers like THF.[1]

» Organometallic Reactions: It is an excellent medium for Grignard reactions, often providing
better yields and selectivity compared to THF.[1]

o Pharmaceutical Synthesis: 3-MeTHF is increasingly used in the synthesis and purification of
active pharmaceutical ingredients (APIs), where its lower peroxide formation tendency
enhances safety.[1]

» Biocatalysis and Extractions: Its unique properties also make it suitable for certain
biocatalytic transformations and for the extraction of natural products.

Experimental Protocol: Grignard Reaction Using 3-
Methyltetrahydrofuran
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This protocol provides a general procedure for conducting a Grignard reaction, highlighting the
use of 3-MeTHF as a greener alternative to THF.

Objective: To prepare a Grignard reagent and perform a subsequent reaction with an
electrophile in 3-Methyltetrahydrofuran.

Materials:

e Magnesium turnings

e Anhydrous 3-Methyltetrahydrofuran (3-MeTHF)
o Alkyl or aryl halide (e.g., bromobenzene)

o Electrophile (e.g., benzophenone)

¢ lodine crystal (as an initiator)

e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate

e Round-bottom flask, condenser, and addition funnel (all oven-dried)
e Magnetic stirrer and stir bar

Procedure:

o Apparatus Setup: Assemble the oven-dried glassware (round-bottom flask, condenser, and
addition funnel) under an inert atmosphere (e.g., nitrogen or argon).

« Initiation of Grignard Reagent Formation: Place the magnesium turnings and a small crystal
of iodine in the round-bottom flask. Add a small portion of the anhydrous 3-MeTHF.

o Addition of Halide: Dissolve the alkyl or aryl halide in anhydrous 3-MeTHF and add it to the
addition funnel. Add a small amount of this solution to the magnesium suspension. The
reaction is typically initiated by gentle heating, and the disappearance of the iodine color and
the formation of a cloudy solution indicate the start of the reaction.
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Completion of Grignard Reagent Formation: Once the reaction has initiated, add the
remaining halide solution dropwise from the addition funnel at a rate that maintains a gentle
reflux. After the addition is complete, continue to stir the mixture until most of the magnesium
has reacted.

Reaction with Electrophile: Cool the Grignard reagent to 0 °C. Dissolve the electrophile in
anhydrous 3-MeTHF and add it dropwise to the stirred Grignard reagent.

Workup: After the reaction is complete (as monitored by TLC), quench the reaction by the
slow addition of saturated aqueous ammonium chloride solution.

Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl
acetate). Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure. The crude product can then be purified by column
chromatography or recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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